4-Methoxy-piperidine-2-carboxylic acid hydrochloride
Overview
Description
4-Methoxy-piperidine-2-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO3 and its molecular weight is 195.64 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Organic Compounds
A significant application of 4-Methoxy-piperidine-2-carboxylic acid hydrochloride is in the synthesis of organic compounds. It serves as a starting material or intermediate in the preparation of various chemically complex structures. For example, Zheng Rui used Piperidine-4-carboxylic acid and ethyl carbonochloridate in the preparation of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, showcasing its role in amidation, Friedel-Crafts acylation, and hydration processes, achieving an overall yield of 62.4% (Zheng Rui, 2010).
Antimicrobial Activity
Research has also been directed towards assessing the antimicrobial activity of compounds derived from this compound. For instance, Patel, Agravat, and Shaikh synthesized new pyridine derivatives with variable and modest antimicrobial activity against investigated strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Medicinal Chemistry Synthesis
In medicinal chemistry, the acid hydrochloride is utilized in the synthesis of compounds with potential pharmacological activities. Magano et al. outlined its use in the synthesis of oxindoles via palladium-catalyzed C-H functionalization, indicating its role in producing compounds that could serve as enzyme inhibitors or possess other medicinal properties (Magano, Kiser, Shine, & Chen, 2014).
Organic Crystal Engineering
Wells et al. discussed the synthesis of piperazinediones derived from 2-amino-4,7-dialkoxyindan-2-carboxylic acids, highlighting the application of related compounds in crystal engineering. This research demonstrates the role of piperidine derivatives in studying supramolecular organizations and thermochemical properties, contributing to material science and crystallography (Wells, Murigi, Nichol, Carducci, Selby, & Mash, 2012).
Safety and Hazards
The safety data sheet for 4-Methoxy-piperidine-2-carboxylic acid hydrochloride indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
4-methoxypiperidine-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3.ClH/c1-11-5-2-3-8-6(4-5)7(9)10;/h5-6,8H,2-4H2,1H3,(H,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWMSQCYOHBPXCM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCNC(C1)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid](/img/structure/B1291289.png)
